Cas no 5625-37-6 (Pipes)

• Product Name: Pipes
• CAS No: 5625-37-6
• MF: C₈H₁₈N₂O₆S₂
• MW: 302.368319988251
• MDL: MFCD00006159
• CID: 46054
• PubChem ID: 24898793
• Update Time: 2025-12-16

Pipes Chemical and Physical Properties

Names and Identifiers

• 2,2'-(Piperazine-1,4-diyl)diethanesulfonic acid
• 1,4-Piperazinebis(ethanesulphonic acid)
• PIPES, Free Acid, ULTROL Grade
• 2,2-(piperazine-1,4-diyl)bis(ethanesulphonic) acid
• PIPES Piperazine-N,N-bis(2-ethanesulfonic acid)
• PIPES, Molecular Biology Grade Piperazine-N,N-bis(2-ethanesulfonic acid), Molecular Biology Grade
• PIPES, Free Acid, MB Grade (1.12030)
• 1,4-Piperazinebis(ethanesulfonic acid)
• Piperazine-1,4-bis(2-ethanesulfonic acid)
• Piperazine-N,N'-bis(2-ethanesulfonic acid)
• Piperazine-1,4-bisethanesulfonic acid
• 1,4-PIPERAZINEDIETHANESULFONIC ACID
• PIPERAZINE-NN'-BIS-2-ETHANESULPHONIC ACID
• TIMTEC-BB SBB008973
• PIPES
• 1,4-Piperazinediethanesulfonic acid(PIPES)
• PIPES FREE ACID
• Piperazine-N,N-bis(2-ethanesulfonic acid)PIPES
• 2-[4-(2-sulfoethyl)piperazin-1-yl]ethanesulfonic acid
• IHPYMWDTONKSCO-UHFFFAOYSA-N
• G502H79V6L
• 2,2'-(Piperazine-1,4-diyl)bis(ethanesulphonic) acid
• disodium PIPES
• Piperazine-N,N'-bis[2-ethanesulfonic acid]
• 2,2'-piperazine-1,4-diyldiethanesul
• 1,4-piperazine bis(ethanesulfonic acid)
• SCHEMBL63679
• FT-0635789
• piperazine-N
• PIPES, free acid
• DTXSID8063965
• NS00033488
• W-105526
• F20299
• NSC157117
• PIPES, BioXtra, for molecular biology, >=99.5% (T)
• SY018288
• 2-[4-(2-sulfonatoethyl)piperazine-1,4-diium-1-yl]ethanesulfonate
• MFCD00006159
• AMY23365
• Piperazine-N,N`-bis(2-ethanesulfonic acid)
• PIPES, BioPerformance Certified, suitable for cell culture, >=99%
• C8H18N2O6S2
• EINECS 227-057-6
• 2-[4-(2-sulfoethyl)piperazin-1-yl]ethane-1-sulfonic acid
• PIPES, Vetec(TM) reagent grade, >=99%
• CS-0015185
• CHEBI:44933
• AS-12650
• PIPES, BioXtra, >=99% (titration)
• Piperazine-N,N-bis(2-ethanesulfonic acid)
• UNII-G502H79V6L
• piperazine-1,4-bis-(2-ethanesulfonic acid)
• PIPES, anhydrous, free-flowing, Redi-Dri(TM), >=99%
• PIPES [MI]
• AKOS015902699
• 2,2'-piperazine-1,4-diylbisethanesulfonic acid
• NSC-157117
• HY-D0875
• PIPES; 1,4-PIPERAZINEDIETHANESULFONIC ACID
• 5625-37-6
• 1,4-Piperazinediethanesulfonic acid;1,4-Piperazine bis(ethanesulfonic acid);NSC 157117
• piperazine-n,n'-bis-(2-ethanesulphonic acid)
• NSC 157117
• 2,2'-(Piperazine-1,4-diyl)diethanesulfonicacid
• 5-Cyclopropyl-2-ethyl-2H-pyrazole-3-carboxylicacid
• Q7119420
• A830975
• PIPES, >=99% (titration)
• NCGC00164485-01
• 2,2'-piperazine-1,4-diyldiethanesulfonic acid
• DB-052880
• for cell culture, inverted exclamation markY99%
• 2,2\\'-piperazine-1,4-diylbisethanesulfonic acid
• Pipes

• MDL： MFCD00006159
• Inchi： 1S/C8H18N2O6S2/c11-17(12,13)7-5-9-1-2-10(4-3-9)6-8-18(14,15)16/h1-8H2,(H,11,12,13)(H,14,15,16)
• InChI Key： IHPYMWDTONKSCO-UHFFFAOYSA-N
• SMILES： S(CCN1CCN(CCS(=O)(=O)O)CC1)(=O)(=O)O
• BRN： 817713

Computed Properties

• Exact Mass: 302.06100
• Monoisotopic Mass: 302.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -6.7
• Topological Polar Surface Area: 132

Experimental Properties

• Color/Form: Not determined
• Density: 1.51 g/cm3
• Melting Point: >300 °C (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.6300 (estimate)
• Solubility: 0.1 M NaOH: 0.25 g/mL, clear, colorless
• Water Partition Coefficient: Soluble in water.
• PSA: 131.98000
• LogP: 0.41700
• Solubility: 0.1 M NaOH: 0.25 g/mL,
• Merck: 14,7479
• pka: 6.8(at 25℃)

Pipes Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines
• Other Chemical Reagents

Additional information on Pipes

Introduction to Pipes (CAS No. 5625-37-6): Applications and Recent Research Developments

Pipes, chemically known as 1,1,3-trimethylguanidine hydrochloride, is a compound with the CAS number 5625-37-6. This zwitterionic compound has garnered significant attention in the field of pharmaceuticals, biotechnology, and materials science due to its unique chemical properties and versatile applications. In recent years, researchers have explored its potential in various domains, leading to a wealth of new findings and innovations.

The molecular structure of Pipes features a guanidine core substituted with three methyl groups, which contributes to its high solubility in both aqueous and organic solvents. This characteristic makes it an excellent buffering agent, particularly in biochemical assays and cell culture media. The ability of Pipes to maintain stable pH levels over a wide range of temperatures has made it a preferred choice for many laboratory applications.

In the realm of pharmaceutical research, Pipes has been investigated for its potential role as a pharmacological agent. Studies have shown that it can interact with various biological targets, making it a promising candidate for drug development. For instance, recent research has highlighted its efficacy in modulating enzyme activities and protein folding, which are critical processes in many diseases. The compound's ability to stabilize proteins has also been explored in the context of protein engineering and bioinformatics.

One of the most intriguing aspects of Pipes is its application in high-performance liquid chromatography (HPLC). As a buffering agent, it enhances the resolution and sensitivity of chromatographic separations, making it invaluable for analytical chemistry. The zwitterionic nature of Pipes allows it to form stable complexes with charged analytes, improving their detection and quantification. This property has been particularly useful in the analysis of complex biological samples, such as plasma and urine.

Recent advancements in materials science have also demonstrated the utility of Pipes in the development of novel materials. Researchers have utilized its structural properties to create functional polymers and coatings that exhibit enhanced thermal stability and mechanical strength. These materials have potential applications in electronics, aerospace, and automotive industries, where high-performance materials are essential.

The biocompatibility of Pipes has also been a focal point of recent studies. Animal models have shown that it exhibits low toxicity and minimal side effects when administered orally or intravenously. This makes it a suitable candidate for use in drug formulations targeting chronic diseases such as diabetes and cancer. Additionally, its compatibility with biological systems has led to investigations into its use as a vehicle for drug delivery systems.

The synthesis of Pipes is another area where significant progress has been made. Modern synthetic methods have improved the efficiency and scalability of its production, making it more accessible for industrial applications. Researchers have also developed novel derivatives of Pipes that enhance its functionality while maintaining its core properties. These derivatives are being explored for their potential in creating new classes of drugs and materials.

The environmental impact of using Pipes has also been considered in recent research. Studies have demonstrated that it is biodegradable and does not accumulate in the environment, making it an eco-friendly choice for various applications. This aligns with the growing trend towards sustainable chemistry practices, where compounds that minimize environmental harm are prioritized.

In conclusion, Pipes (CAS No. 5625-37-6) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique properties make it an invaluable tool in pharmaceutical research, analytical chemistry, materials science, and environmental science. As research continues to uncover new uses for this compound, its importance is likely to grow even further.